Cas no 15371-06-9 (3-Acetamidophthalic Acid)

• Product Name: 3-Acetamidophthalic Acid
• CAS No: 15371-06-9
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• MDL: MFCD00612509
• CID: 192872
• PubChem ID: 84885
• Update Time: 2025-04-19

3-Acetamidophthalic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 3-(acetylamino)-
• 3-Acetamidophthalic Acid
• 3-(acetylamino)benzene-1,2-dicarboxylic acid
• 3-(Acetylamino)phthalic acid
• 3-Acetamido-1,2-benzenedicarboxylic acid
• Einecs 239-404-9
• Apremilast Impurity B
• D95551
• AS-76832
• 1,2-Benzenedicarboxylic acid, 3-(acetylamino)-
• PHTHALIC ACID, 3-ACETAMIDO-
• DTXSID8065878
• Oprea1_724758
• NS00024997
• APREMILAST (M18)
• Q27280255
• 3-ACETAMIDOBENZENE-1,2-DICARBOXYLIC ACID
• I1M6HR1N6D
• UNII-I1M6HR1N6D
• Apremilast metabolite M18
• SCHEMBL11593694
• 15371-06-9
• CS-0010088
• AKOS028110890
• Oprea1_607739
• Apremilast Impurity 36
• DB-204099
• STK962881
• 3-(Acetylamino)-1,2-benzenedicarboxylic Acid; Apremilast Impurity B
• ONSCGVISIRLDJQ-UHFFFAOYSA-N

• MDL： MFCD00612509
• Inchi： 1S/C10H9NO5/c1-5(12)11-7-4-2-3-6(9(13)14)8(7)10(15)16/h2-4H,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： ONSCGVISIRLDJQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=CC=1NC(C)=O)=O

Computed Properties

• Exact Mass: 223.04807
• Monoisotopic Mass: 223.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.512
• Boiling Point: 518.2°Cat760mmHg
• Flash Point: 267.2°C
• Refractive Index: 1.658
• PSA: 103.7